Cas no 1894761-10-4 (2-cyclopropylpiperidin-4-ol hydrochloride, Mixture of diastereomers)

• Product Name: 2-cyclopropylpiperidin-4-ol hydrochloride, Mixture of diastereomers
• CAS No: 1894761-10-4
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD28893516
• CID: 5211505
• PubChem ID: 115015029
• Update Time: 2026-03-06

2-cyclopropylpiperidin-4-ol hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 2-cyclopropyl-, hydrochloride (1:1)
• 2-cyclopropylpiperidin-4-ol hydrochloride, Mixture of diastereomers

• MDL： MFCD28893516
• Inchi： 1S/C8H15NO.ClH/c10-7-3-4-9-8(5-7)6-1-2-6;/h6-10H,1-5H2;1H
• InChI Key： XSEBYVVWEMOGOZ-UHFFFAOYSA-N
• SMILES： OC1CCNC(C2CC2)C1.Cl

Additional information on 2-cyclopropylpiperidin-4-ol hydrochloride, Mixture of diastereomers

Comprehensive Overview of 2-Cyclopropylpiperidin-4-ol Hydrochloride (CAS No. 1894761-10-4): A Mixture of Diastereomers

2-Cyclopropylpiperidin-4-ol hydrochloride (CAS No. 1894761-10-4) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. As a mixture of diastereomers, this compound exhibits unique stereochemical properties that make it valuable for studying chiral interactions and developing novel therapeutic agents. Its molecular structure, featuring a cyclopropyl group attached to a piperidine ring, contributes to its versatility in medicinal chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

The growing interest in 2-cyclopropylpiperidin-4-ol hydrochloride aligns with current trends in precision medicine and small-molecule therapeutics. With the rise of AI-driven drug design, compounds like this are gaining attention for their modular scaffolds, which can be optimized for specific biological targets. Recent publications highlight its role as a building block for GPCR-targeted drugs, a hot topic in 2024 due to breakthroughs in neurodegenerative disease treatments. The diastereomeric mixture aspect also resonates with discussions on stereoselective synthesis – a frequently searched term among synthetic chemists.

From a technical perspective, the hydrochloride salt form of this compound enhances its solubility and stability, addressing common formulation challenges in drug development. Analytical techniques like chiral HPLC and NMR spectroscopy are typically employed to characterize the diastereomer ratio, another trending search term in analytical chemistry forums. The cyclopropyl moiety's strain energy and unique bond angles have sparked computational chemistry studies, connecting this compound to popular topics like molecular dynamics simulations and quantum mechanical calculations.

In the context of green chemistry, researchers are investigating sustainable synthetic routes for 2-cyclopropylpiperidin-4-ol hydrochloride. This aligns with the pharmaceutical industry's focus on atom economy and catalytic processes – keywords frequently appearing in recent patent applications. The compound's piperidine-4-ol core shares structural similarities with several FDA-approved drugs, making it a subject of scaffold hopping studies, a technique gaining traction in drug repurposing research.

Quality control protocols for CAS No. 1894761-10-4 typically emphasize diastereomeric purity assessment, a critical parameter for consistent biological activity. This connects to current Good Manufacturing Practice (cGMP) discussions in pharmaceutical forums. The compound's physicochemical properties, including its logP and pKa values (frequently searched parameters), make it particularly interesting for blood-brain barrier permeability studies – a key focus area in CNS drug development.

Emerging applications of 2-cyclopropylpiperidin-4-ol hydrochloride include its use as a precursor for bioisosteric replacements in lead optimization. This ties into the broader trend of structure-activity relationship (SAR) studies, one of the most searched topics in medicinal chemistry. Recent conference presentations have highlighted its potential in designing allosteric modulators, particularly for protein targets implicated in metabolic disorders.

The synthesis of diastereomeric mixtures like this compound often involves asymmetric catalysis techniques, a field experiencing rapid growth. Patent analyses reveal increasing claims around stereocontrolled processes for similar piperidine derivatives, reflecting industry demand for chiral building blocks. The hydrochloride salt form also features in formulation science discussions about improving oral bioavailability – a persistent challenge in drug development.

From a safety perspective, proper handling of 2-cyclopropylpiperidin-4-ol hydrochloride requires standard laboratory precautions, though it doesn't fall under restricted categories. Its stability profile makes it suitable for high-throughput screening applications, connecting it to automated drug discovery platforms – another trending topic in 2024. The compound's melting point and solubility characteristics (common analytical search terms) are well-documented in technical datasheets.

In conclusion, 2-cyclopropylpiperidin-4-ol hydrochloride (CAS No. 1894761-10-4) represents a multifaceted research chemical with growing importance across multiple scientific disciplines. Its unique combination of cyclopropyl and piperidine moieties, along with its diastereomeric nature, positions it at the intersection of several cutting-edge research areas. As the pharmaceutical industry continues to explore novel chemical space, compounds like this will undoubtedly play increasingly significant roles in advancing drug discovery and development.